2,2-Difluoro-2-(4-fluorophenyl)ethane-1-sulfonyl chloride

• IUPAC Name: 2,2-difluoro-2-(4-fluorophenyl)ethanesulfonyl chloride
• InChI: InChI=1S/C8H6ClF3O2S/c9-15(13,14)5-8(11,12)6-1-3-7(10)4-2-6/h1-4H,5H2
• InChI Key: TUTBCVOTAHYLCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CS(=O)(=O)Cl)(F)F)F
• Molecular Formula: C8H6ClF3O2S
• Molecular Weight: 258.65 g/mol
• CAS RN: 1780002-88-1

Description

“2,2-Difluoro-2-(4-fluorophenyl)ethane-1-sulfonyl chloride” is a chemical compound with the CAS number 1780002-88-1. It has a molecular weight of 258.65 and a molecular formula of C8H6ClF3O2S. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClFO2S/c9-13(11,12)6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder in physical form. The storage temperature is 4 degrees Celsius. Unfortunately, the boiling point is not specified.

Scientific Research Applications

Fluoroalkylative Aryl Migration

A study by Zhengbiao He, Ping Tan, C. Ni, and Jinbo Hu demonstrated the use of fluorinated sulfinate salts in the silver-catalyzed cascade fluoroalkylation/aryl migration/SO2 extrusion of conjugated N-arylsulfonylated amides. This process illustrates the potential of using such compounds in complex organic transformations, expanding the toolbox for synthetic chemists working with fluorinated molecules (He et al., 2015).

Environmental Impact and Alternatives

Ting Ruan, Yongfeng Lin, Thanh Wang, Runzeng Liu, and G. Jiang investigated novel polyfluorinated ether sulfonates as alternatives to perfluorooctanesulfonate (PFOS) in municipal sewage sludge. Their work highlights the environmental persistence of such compounds and underscores the need for understanding the behaviors and potential adverse effects of fluorinated alternatives (Ruan et al., 2015).

Synthesis and Properties of Sulfonated Block Copolymers

Byungchan Bae, K. Miyatake, and M. Watanabe synthesized sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups for potential fuel-cell applications. Their research contributes to the development of materials with high proton conductivity and mechanical properties, offering advancements in energy technology (Bae et al., 2009).

Fluorination Techniques

H. Suga and M. Schlosser described the synthesis of α-fluoro- and α,α-difluoroalkanals by substituting vicinal bromofluoroalkanes and subsequent Pummerer rearrangement. This study presents a method for introducing fluorine atoms into organic molecules, a key process in medicinal chemistry and materials science (Suga & Schlosser, 1990).

Microbial Degradation of Polyfluoroalkyl Chemicals

Jinxia Liu and Sandra Mejia Avendaño reviewed the microbial degradation of polyfluoroalkyl chemicals in the environment, providing insights into the fate and biodegradation pathways of these persistent pollutants. Their work is crucial for assessing the environmental impact and developing strategies for the remediation of areas contaminated with fluorinated compounds (Liu & Avendaño, 2013).

Safety and Hazards

The compound has been classified with the GHS05 pictogram, indicating that it is corrosive. The hazard statement H314 suggests that it causes severe skin burns and eye damage. Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501, which provide guidance on how to handle the compound safely.